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Compound of Interest

Compound Name: Nicametate

Cat. No.: B1219050 Get Quote

An In-depth Technical Guide to Nicametate Citrate: Chemical Structure, Properties, and

Mechanism of Action

Executive Summary
Nicametate citrate (CAS: 1641-74-3) is a peripheral vasodilator agent recognized for its

efficacy in improving microcirculation and cellular metabolism.[1][2] It is the citrate salt of

Nicametate, which is the 2-(diethylamino)ethyl ester of nicotinic acid.[3][4] The compound's

primary pharmacological actions are attributed to its in-vivo hydrolysis, yielding nicotinic acid, a

known vasodilator, and diethylaminoethanol, a cholinergic agent.[4] This guide provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis, and

multifaceted mechanism of action, tailored for researchers and drug development

professionals.

Chemical Identity and Physicochemical Properties
Nicametate citrate is a salt composed of the active moiety, Nicametate, and citric acid in a 1:1

molar ratio.[5][6] This salt formation enhances the compound's stability and solubility. A

monohydrate form has also been identified.[7]

Chemical Structure and Identifiers
The core structure consists of a pyridine ring from nicotinic acid, ester-linked to a diethylamino

ethanol group, which is then ionically bonded to a citrate molecule. The compound is achiral.[8]
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[9]

Table 1: Chemical Identifiers for Nicametate Citrate

Identifier Value Citation

IUPAC Name

2-(diethylamino)ethyl
pyridine-3-carboxylate;2-
hydroxypropane-1,2,3-
tricarboxylic acid

[3][6]

CAS Number 1641-74-3 [3][5][8]

Molecular Formula C₁₈H₂₆N₂O₉ [3][5][6]

Molecular Weight 414.41 g/mol [5][6][8][10]

Canonical SMILES

CCN(CC)CCOC(=O)C1=CN=

CC=C1.C(C(=O)O)C(CC(=O)O

)(C(=O)O)O

[3]

InChI Key
IABBAGAOMDWOCW-

UHFFFAOYSA-N
[3][5][8]

| Synonyms | Euclidan, Provasan, Soclidan, Nicametate dihydrogen citrate |[3][6][11] |

Physicochemical Data
The compound presents as a white crystalline powder and is soluble in water.[11][12] Detailed

experimental data on properties like melting point are not consistently available in the literature;

however, some predicted data for the base molecule exists.

Table 2: Physicochemical Properties of Nicametate Citrate
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Property Value Notes Citation

Physical State
White crystalline
powder

[11][12]

Solubility Soluble in water [11]

Boiling Point 311.9°C at 760 mmHg
Predicted for

Nicametate base
[12]

Flash Point 142.4°C
Predicted for

Nicametate base
[12]

| Storage | Cool, dry, dark place. 0-4°C (short-term), -20°C (long-term) | |[5] |

Synthesis and Manufacturing
While industrial-scale synthesis protocols are proprietary, the synthesis of Nicametate citrate

can be inferred from standard organic chemistry principles and generally involves a two-step

process.

General Synthesis Protocol
Esterification: Nicametate base is first synthesized via the esterification of nicotinic acid

(pyridine-3-carboxylic acid) with 2-(diethylamino)ethanol. This reaction is typically facilitated

by a dehydrating or coupling agent, such as thionyl chloride (SOCl₂) or a carbodiimide like

DCC, to drive the formation of the ester bond.[4]

Salt Formation: The purified Nicametate base is then neutralized with an equimolar amount

of citric acid in a suitable solvent. The final Nicametate citrate salt is subsequently isolated

through crystallization, followed by washing and drying.[3]
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Step 1: Nicametate Base Synthesis

Step 2: Salt Formation

Nicotinic Acid

Esterification
(Coupling Agent, e.g., DCC)

2-(Diethylamino)ethanol

Nicametate (Base)

Neutralization Reaction
(in Solvent)

Citric Acid

Crystallization & Isolation

Nicametate Citrate (Final Product)
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Metabolic Pathway

Nicametate Metabolite
(Nicotinic Acid)

Respiratory Coenzymes
(NAD+/NADP+)

Precursor for Synthesis
Electron Transport Chain (ETC)

Acts as Hydrogen Acceptor
ATP Production

(Cellular Energy)
Drives Synthesis

Metabolic Substrates
(e.g., Glucose)

Provides Electrons

Oxygen (O2)

Final Electron Acceptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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